Cas no 916172-63-9 (2-(3-(1H-Pyrrolo[2,3-b]pyridin-4-yl)phenyl)acetonitrile)

• Product Name: 2-(3-(1H-Pyrrolo[2,3-b]pyridin-4-yl)phenyl)acetonitrile
• CAS No: 916172-63-9
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 1091041
• PubChem ID: 11999859
• Update Time: 2025-04-20

2-(3-(1H-Pyrrolo[2,3-b]pyridin-4-yl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(1H-Pyrrolo[2,3-b]pyridin-4-yl)phenyl)acetonitrile
• 2-[3-(1H-pyrrolo[2,3-b]pyridin-4-yl)phenyl]acetonitrile
• SCHEMBL1718785
• 916172-63-9
• 3-(1H-PYRROLO[2,3-B]PYRIDIN-4-YL)-BENZENEACETONITRILE
• DB-330566

• Inchi： 1S/C15H11N3/c16-7-4-11-2-1-3-12(10-11)13-5-8-17-15-14(13)6-9-18-15/h1-3,5-6,8-10H,4H2,(H,17,18)
• InChI Key： ADSCNOMKFNDGCD-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=CC=2C1C=CC=C(CC#N)C=1

Computed Properties

• Exact Mass: 233.095297364g/mol
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.5Ų